Cas no 1177795-94-6 (tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate
• CAS No: 1177795-94-6
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 6088820
• PubChem ID: 24256555
• Update Time: 2025-10-30

tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1177795-94-6
• EN300-7126856
• tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C10H21N3O2/c1-10(2,3)15-9(14)13-6-4-5-8(13)7-12-11/h8,12H,4-7,11H2,1-3H3/t8-/m0/s1
• InChI Key： IMLOLZOKRXPPPN-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CNN)=O

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate

Introduction to tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate (CAS No. 1177795-94-6)

tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate (CAS No. 1177795-94-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (S)-Boc-Pyrrolidine Hydrazide, is a chiral derivative of pyrrolidine, characterized by its unique structural features and chemical properties. The tert-butyl group provides stability and protection, making it an ideal intermediate for the synthesis of more complex molecules.

The tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate molecule is composed of a pyrrolidine ring with a hydrazine moiety attached to the 2-position via a methyl group, and a tert-butoxycarbonyl (Boc) protecting group at the 1-position. This structure confers several advantages, including enhanced solubility, improved reactivity, and the ability to undergo selective transformations under mild conditions.

In recent years, (S)-Boc-Pyrrolidine Hydrazide has gained considerable attention due to its potential in the development of novel therapeutic agents. Its chiral nature allows for the synthesis of enantiomerically pure compounds, which are crucial in drug discovery and development. The compound's hydrazine functionality can participate in various chemical reactions, such as condensation with aldehydes or ketones to form hydrazones, which are important intermediates in the synthesis of bioactive molecules.

One of the key applications of tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate is in the synthesis of peptidomimetics. Peptidomimetics are small molecules that mimic the structure and function of peptides and proteins, making them valuable tools in the study of protein-protein interactions and potential drug candidates. The Boc protecting group can be selectively removed under acidic conditions, allowing for further functionalization and modification of the molecule.

Recent studies have also explored the use of (S)-Boc-Pyrrolidine Hydrazide in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl protecting group can be designed to be cleaved by specific enzymes or under specific physiological conditions, releasing the active hydrazine derivative. This approach can enhance the pharmacokinetic properties of drugs, improving their bioavailability and reducing side effects.

The synthesis of tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the hydrazine moiety, and protection with the tert-butoxycarbonyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of (S)-pyrrolidine-2-carbaldehyde with hydrazine hydrate followed by protection with di-tert-butyl dicarbonate (Boc₂O).

The physical properties of tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate include a molecular weight of 235.33 g/mol and a melting point ranging from 80°C to 85°C. It is generally supplied as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These properties make it suitable for use in various laboratory settings and industrial processes.

In terms of safety and handling, (S)-Boc-Pyrrolidine Hydrazide should be stored under dry conditions at room temperature to prevent degradation. It is recommended to handle this compound with appropriate personal protective equipment (PPE), such as gloves and goggles, to avoid skin contact or inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The compound's unique chemical properties make it an attractive candidate for further exploration and optimization.

In conclusion, tert-butyl (2S)-2-(hydrazinylmethyl)pyrrolidine-1-carboxylate (CAS No. 1177795-94-6) is a valuable intermediate with a wide range of applications in medicinal chemistry and pharmaceutical research. Its chiral structure, hydrazine functionality, and tert-butoxycarbonyl protection make it a versatile tool for synthesizing complex molecules with potential therapeutic benefits. As research continues to advance, this compound is likely to play an increasingly important role in the development of new drugs and therapies.